Cas no 1707602-53-6 (2-Methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride)

• Product Name: 2-Methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride
• CAS No: 1707602-53-6
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5152168
• Update Time: 2025-05-23

2-Methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride

• Inchi： 1S/C10H14N2O2.ClH/c1-13-10-6-8(3-5-12-10)14-9-2-4-11-7-9;/h3,5-6,9,11H,2,4,7H2,1H3;1H
• InChI Key： ZNZHXVQDXLIQSS-UHFFFAOYSA-N
• SMILES： C1=C(C=CN=C1OC)OC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride

2-Methoxy-4-(pyrrolidin-3-yloxy)pyridine Hydrochloride: A Promising Compound in Medicinal Chemistry

2-Methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride (CAS No. 1707602-53-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyridine core and functional groups, has been the subject of extensive research, particularly in the areas of central nervous system (CNS) disorders and cancer therapy.

The chemical structure of 2-methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride consists of a pyridine ring substituted with a methoxy group at the 2-position and a pyrrolidin-3-yloxy group at the 4-position. The presence of these functional groups imparts distinct pharmacological properties to the molecule, making it an attractive candidate for drug development. The methoxy group enhances lipophilicity, while the pyrrolidin-3-yloxy group provides additional hydrogen bonding capabilities, which are crucial for receptor binding and biological activity.

Recent studies have highlighted the potential of 2-methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride in modulating various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key players in numerous physiological processes. GPCRs are involved in a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of 2-methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride to interact with these receptors suggests its potential as a lead compound for developing novel therapeutic agents.

In addition to its GPCR modulation properties, 2-methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes for preventing tumor progression. These findings have sparked interest in exploring 2-methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride as a potential anti-cancer agent.

The pharmacokinetic profile of 2-methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity make it suitable for further development as a therapeutic agent. Moreover, the compound's stability under physiological conditions ensures that it remains active in vivo, enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are promising and suggest that further clinical development is warranted.

In conclusion, 2-methoxy-4-(pyrrolidin-3-yloxy)pyridine hydrochloride (CAS No. 1707602-53-6) represents a promising compound in medicinal chemistry with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent for various diseases.